![B1575112 Telomerase reverse transcriptase (540-548)](/img/no-structure.png)
Telomerase reverse transcriptase (540-548)
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Description
Telomerase reverse transcriptase
Scientific Research Applications
Telomerase in Cancer Research
Telomerase activity is vital in various scientific research fields, particularly in cancer research. It has been considered for therapeutic applications due to its ability to delay the biological clock imposed by telomeres. However, its over-activity in more than 90% of tumors necessitates caution in its use as a senescence inhibitor. Telomerase inhibition strategies are being developed for cancer therapy, with a focus on understanding its roles beyond telomere maintenance (Robson José de Oliveira Júnior, 2015).
Telomerase Mechanism of Telomere Synthesis
Telomerase is essential for linear chromosome maintenance in most eukaryotes. It compensates for DNA erosion inherent in genome replication. The telomerase RNA subunit serves as the template for the reverse transcriptase, and studies of telomerase provide insights into genome stability, tissue renewal, and tumorigenesis (R. Wu, Heather E. Upton, Jacob M. Vogan, K. Collins, 2017).
Telomerase and Disease Anticipation
Research has shown that disease anticipation in families with dyskeratosis congenita, a bone marrow failure syndrome, is associated with progressive telomere shortening due to mutations in the RNA component of telomerase reverse transcriptase (T. Vulliamy, A. Marrone, Richard Szydlo, A. Walne, P. Mason, I. Dokal, 2004).
Telomerase Processivity in Cellular Maintenance
Telomerase's unique property of repetitively copying a short RNA template segment is crucial for cellular maintenance. Structural elements in both the RNA and protein components modulate this processivity, which is significant for telomere length and has implications for tumor progression and aging (N. Lue, 2004).
Telomerase in Anticancer Immunotherapy and Vaccines
Telomerase, functioning as a Reverse Transcriptase, is crucial in cancer development and maintenance. It stimulates cell-mediated immune responses, and its property is utilized in targeting cancers through various Human Telomerase Reverse Transcriptase (hTERT) derived vaccines. These vaccines have shown effective anticancer responses without toxicity to non-cancer cells (Chahal Kailashiya, H. Sharma, J. Kailashiya, 2017).
Understanding Telomerase Structure and Function
Detailed analysis of TERT from model organisms helps in understanding the structure and function of telomerase. Insights into telomerase's role in human diseases, including cancer, bone marrow failure, and pulmonary fibrosis, are gained through high-resolution structural studies (H. Wyatt, S. West, T. Beattie, 2010).
Properties
sequence |
ILAKFLHWL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Telomerase reverse transcriptase (540-548) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.